Cas no 610759-22-3 (ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate)

• Product Name: ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate
• CAS No: 610759-22-3
• MF: C₂₀H₁₈O₈S
• MW: 418.417125225067
• CID: 5554377
• Update Time: 2025-05-23

ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methoxyphenyl)-7-methylsulfonyloxy-4-oxochromene-2-carboxylate
• ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate

• Inchi： 1S/C20H18O8S/c1-4-26-20(22)19-17(12-5-7-13(25-2)8-6-12)18(21)15-10-9-14(11-16(15)27-19)28-29(3,23)24/h5-11H,4H2,1-3H3
• InChI Key： GNHJUWYVIDVROT-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)OC2=CC(OS(C)(=O)=O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate

Ethyl 7-(Methanesulfonyloxy)-3-(4-Methoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxylate (CAS No. 610759-22-3): An Overview

Ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate (CAS No. 610759-22-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate is characterized by a chromene core with specific functional groups that contribute to its unique properties. The chromene moiety is a six-membered ring fused with a benzene ring, and it is further substituted with a methanesulfonyloxy group at the C-7 position, a methoxyphenyl group at the C-3 position, and an ethyl carboxylate group at the C-2 position. These functional groups play crucial roles in determining the compound's reactivity and biological activity.

The synthesis of ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate has been extensively studied in the literature. One common approach involves the reaction of 3-(4-methoxyphenyl)-4-hydroxychromen-2-one with methanesulfonyl chloride in the presence of a base, followed by esterification with ethanol. This multi-step process allows for the controlled introduction of the methanesulfonyloxy and ethyl carboxylate groups, ensuring high purity and yield of the final product.

Recent research has highlighted the potential biological activities of ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate. Studies have shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for use in formulations designed to protect against oxidative stress-related conditions.

In addition to its antioxidant properties, ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory disorders. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate has also been explored in preclinical models. Animal studies have shown that this compound can effectively reduce inflammation and oxidative stress in various tissues, including the liver and brain. These results indicate that it may have therapeutic potential in diseases characterized by these pathophysiological processes.

Beyond its biological activities, ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate has been studied for its potential use as a synthetic intermediate in the development of new pharmaceuticals. Its unique structure and functional groups make it a valuable starting material for the synthesis of more complex molecules with diverse biological activities. Researchers are actively exploring ways to modify this compound to enhance its potency and selectivity for specific therapeutic targets.

In conclusion, ethyl 7-(methanesulfonyloxy)-3-(4-methoxyphenyl)-4-oxo-4H-chromene-2-carboxylate (CAS No. 610759-22-3) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its antioxidant and anti-inflammatory properties, combined with its structural versatility, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge.